Cas no 2138236-61-8 (1-(7,8-difluoro-2H-chromen-3-yl)ethan-1-one)

• Product Name: 1-(7,8-difluoro-2H-chromen-3-yl)ethan-1-one
• CAS No: 2138236-61-8
• MF: C₁₁H₈F₂O₂
• MW: 210.176830291748
• CID: 6223256
• PubChem ID: 165461211
• Update Time: 2025-10-29

1-(7,8-difluoro-2H-chromen-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2138236-61-8
• 1-(7,8-difluoro-2H-chromen-3-yl)ethan-1-one
• EN300-726710

• Inchi： 1S/C11H8F2O2/c1-6(14)8-4-7-2-3-9(12)10(13)11(7)15-5-8/h2-4H,5H2,1H3
• InChI Key： LIXHELRWOPBWGB-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC2C=C(C(C)=O)COC=21)F

Computed Properties

• Exact Mass: 210.04923582g/mol
• Monoisotopic Mass: 210.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(7,8-difluoro-2H-chromen-3-yl)ethan-1-one

1-(7,8-Difluoro-2H-chromen-3-yl)ethan-1-one: A Comprehensive Overview

The compound 1-(7,8-difluoro-2H-chromen-3-yl)ethan-1-one, identified by the CAS registry number 2138236-61-8, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of chromenones, which are derivatives of coumarin, a naturally occurring compound found in various plants. The structure of this molecule features a chromene ring system substituted with two fluorine atoms at positions 7 and 8, along with a ketone group at position 3. This unique substitution pattern imparts distinctive chemical and physical properties to the compound.

Recent studies have highlighted the importance of chromenones in drug discovery and development. The presence of the fluorine atoms in the chromene ring enhances the molecule's stability and bioavailability, making it a promising candidate for pharmacological applications. Researchers have explored its potential as an anti-inflammatory agent, given its ability to inhibit certain enzymes associated with inflammatory processes. Additionally, its fluorescence properties have been leveraged in bioimaging applications, where it serves as a probe for detecting specific cellular components.

The synthesis of 1-(7,8-difluoro-2H-chromen-3-yl)ethan-1-one involves a multi-step process that typically begins with the preparation of the chromene skeleton. This is followed by fluorination at positions 7 and 8, which requires precise control to ensure regioselectivity. The final step involves introducing the ketone group at position 3 through oxidation or other suitable methods. Recent advancements in catalytic methods have improved the efficiency and yield of this synthesis process, making it more feasible for large-scale production.

In terms of physical properties, this compound exhibits a high melting point due to its rigid structure and strong intermolecular forces. Its solubility in organic solvents is moderate, which is advantageous for its use in organic reactions and formulations. The fluorescence quantum yield of this compound has been measured under various conditions, revealing its suitability as a fluorescent marker in analytical chemistry and biotechnology.

One of the most exciting developments involving 1-(7,8-difluoro-2H-chromen-3-yl)ethan-1-one is its application in photodynamic therapy (PDT). PDT is a treatment modality that uses light-sensitive compounds to generate reactive oxygen species (ROS), which can destroy cancer cells. This compound has shown promise as a photosensitizer due to its ability to absorb light in the visible spectrum and efficiently generate ROS under specific conditions. Preclinical studies have demonstrated its efficacy in targeting cancer cells while sparing healthy tissue, suggesting potential clinical applications.

Moreover, this compound has been investigated for its role in energy transfer processes within molecular systems. Its ability to act as an energy acceptor or donor makes it valuable in designing novel materials for optoelectronic devices such as organic light-emitting diodes (OLEDs) and solar cells. Recent research has focused on optimizing its electronic properties to enhance device performance and efficiency.

In conclusion, 1-(7,8-difluoro-2H-chromen-3-yl)ethan-1-one (CAS No. 2138236-61-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable properties make it an attractive target for further research and development. As scientific understanding of this compound continues to grow, it holds immense potential for contributing to advancements in medicine, materials science, and beyond.